Cas no 22480-91-7 (2,3,4-Trimethoxyphenylacetic Acid)

2,3,4-Trimethoxyphenylacetic Acid is a substituted phenylacetic acid derivative featuring methoxy groups at the 2, 3, and 4 positions of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its methoxy-substituted structure enhances reactivity in electrophilic and nucleophilic substitution reactions, making it valuable for constructing complex molecules. The acid functionality allows for further derivatization, including esterification or amidation. High purity grades ensure consistent performance in research and industrial applications. Its stability under standard conditions and well-characterized properties contribute to its utility in synthetic chemistry.

2,3,4-Trimethoxyphenylacetic Acid structure

22480-91-7 structure

Product Name:2,3,4-Trimethoxyphenylacetic Acid

CAS No:22480-91-7

MF:C₁₁H₁₄O₅

MW:226.225863933563

MDL:MFCD00016820

CID:287091

PubChem ID:89727

Update Time:2025-06-06

2,3,4-Trimethoxyphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(2,3,4-Trimethoxyphenyl)acetic acid
- 2,3,4-Trimethoxyphenylacetic acid
- Benzeneacetic acid,2,3,4-trimethoxy-
- 2,3,4,5,6-PENTAFLUOROPHENYL2,3-DICHLOROBENZENESULFONATE
- 2,3,4-Trimethoxy-Benzeneacetic Acid
- Benzeneacetic acid,2,3,4-trimethoxy
- Trimethoxyphenylacetic acid
- (2，3，4-TRIMETHOXYPHENYL)ACETIC ACID
- 2,3,4-Trimethoxyphenylacetic Acid
- MDL： MFCD00016820
- Inchi： 1S/C11H14O5/c1-14-8-5-4-7(6-9(12)13)10(15-2)11(8)16-3/h4-5H,6H2,1-3H3,(H,12,13)
- InChI Key： ZMWCKCLDAQWIDA-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=CC=1CC(=O)O)OC)OC

Computed Properties

Exact Mass: 226.08400
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Melting Point: 99 °C
PSA: 64.99000
LogP: 1.33950

2,3,4-Trimethoxyphenylacetic Acid Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
HazardClass：IRRITANT

2,3,4-Trimethoxyphenylacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	004466-1g	2,3,4-Trimethoxyphenylacetic acid	22480-91-7	98%	1g	1413CNY	2021-05-08
Alichem	A019116371-5g	2-(2,3,4-Trimethoxyphenyl)acetic acid	22480-91-7	95%	5g	$400.00	2023-09-02
Fluorochem	019019-1g	2,3,4-Trimethoxyphenylacetic acid	22480-91-7	98%	1g	￡54.00	2022-03-01
Fluorochem	019019-5g	2,3,4-Trimethoxyphenylacetic acid	22480-91-7	98%	5g	￡219.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	004466-1g	2,3,4-Trimethoxyphenylacetic acid	22480-91-7	98%	1g	1413.0CNY	2021-07-13
TRC	B588898-2.5g	2,3,4-Trimethoxyphenylacetic Acid	22480-91-7		2.5g	$ 50.00	2022-06-07
TRC	B588898-5g	2,3,4-Trimethoxyphenylacetic Acid	22480-91-7		5g	$ 65.00	2022-06-07
TRC	B588898-25g	2,3,4-Trimethoxyphenylacetic Acid	22480-91-7		25g	$ 185.00	2022-06-07
eNovation Chemicals LLC	K93187-1g	Benzeneacetic acid, 2,3,4-trimethoxy-	22480-91-7	95%	1g	$395	2024-05-25
eNovation Chemicals LLC	K93187-5g	Benzeneacetic acid, 2,3,4-trimethoxy-	22480-91-7	95%	5g	$1385	2024-05-25